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Compound of Interest

Compound Name: Dioctyl phthalate-d4

Cat. No.: B122005

For researchers, scientists, and drug development professionals, the integrity of analytical
standards is paramount. Dioctyl phthalate-d4 (DNOP-d4), a deuterium-labeled internal
standard, is crucial for the accurate quantification of its unlabeled counterpart in various
matrices.[1][2] A Certificate of Analysis (CoA) is the essential document that provides a
comprehensive summary of the identity, purity, and quality of a specific batch of this standard.
This guide offers an in-depth look at the typical data and methodologies presented in a CoA for
Dioctyl phthalate-d4.

Data Presentation: Summary of Quantitative Data

A CoA for Dioctyl phthalate-d4 quantifies its physical, chemical, and analytical properties. The
following tables summarize the typical data found.

Table 1: Physical and Chemical Properties of Dioctyl Phthalate-d4
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Property Value

CAS Number 93952-13-7[3]

Molecular Formula C24H34D40a4

Linear Formula CeD4a[CO2CH2(CH2)sCHs3]2
Molecular Weight 394.58 g/mol [1][3]
Appearance Clear, colorless liquid[4][5]
Format Neat[3]

Melting Point -50 °C (lit.)

Boiling Point 384 °C (lit.)

Refractive Index n20/D 1.486 (lit.)

Storage Temperature +4°CJ[3]

Table 2: Analytical Specifications and Typical Results

Test Parameter Specification Method

Gas Chromatography (GC) or
Chemical Purity >98%][5][6] High-Performance Liquid
Chromatography (HPLC)[3]

High-Resolution Mass
Spectrometry (HRMS) or

Isotopic Enrichment >98%][7] ]
Nuclear Magnetic Resonance
(NMR)[8]
) ] ] 1H-NMR, 3C-NMR, Mass
Identity Confirmation Conforms to structure
Spectrometry
Water Content <0.1% Karl Fischer (KF) Titration[5]
Residual Solvents Conforms to specification Headspace GC-MS
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Experimental Protocols

Detailed methodologies are critical for the replication and verification of results. The following
are typical protocols for key experiments cited in a Dioctyl phthalate-d4 CoA.

Protocol 1: Determination of Chemical Purity by Gas
Chromatography (GC)

This method quantifies the percentage of Dioctyl phthalate-d4 relative to any organic

impurities.
e Sample Preparation:
o Accurately weigh approximately 10 mg of the Dioctyl phthalate-d4 sample.

o Dilute with a high-purity solvent such as n-hexane or toluene in a volumetric flask to
achieve a final concentration of about 1 mg/mL.[9]

o Vortex the solution to ensure homogeneity and filter through a 0.45 pm PTFE syringe filter
before injection.[9]

 Instrumentation (Typical Conditions):

o Gas Chromatograph: Agilent GC system or equivalent with a Flame lonization Detector
(FID).

o Column: Capillary column suitable for phthalate analysis (e.g., HP-5ms, 30 m x 0.25 mm,
0.25 pum film thickness).

o Injector Temperature: 280 °C.

o Oven Temperature Program: Initial temperature of 150 °C, hold for 1 minute, then ramp to
300 °C at a rate of 15 °C/minute, and hold for 5 minutes.

o Detector Temperature: 310 °C.

o Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.
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o Injection Volume: 1 pL.

o Data Analysis:
o Record the chromatogram and integrate the peak areas.[9]

o The purity is calculated as the percentage of the main Dioctyl phthalate-d4 peak area
relative to the total area of all peaks in the chromatogram.[9]

o Formula: Purity (%) = (Area of DNOP-d4 Peak / Total Peak Area) x 100.[9]

Protocol 2: Determination of Isotopic Enrichment by
High-Resolution Mass Spectrometry (HRMS)

This protocol determines the percentage of molecules that are labeled with the desired number
of deuterium atoms.[8]

e Sample Preparation:

o Prepare a dilute solution of the Dioctyl phthalate-d4 standard (e.g., 1-10 pg/mL) in a
suitable solvent like acetonitrile or methanol.

e Instrumentation (Typical Conditions):

o

Mass Spectrometer: A high-resolution instrument such as an Orbitrap or Time-of-Flight
(TOF) mass spectrometer, often coupled with liquid chromatography (LC-ESI-HR-MS).[8]

o

lonization Mode: Electrospray lonization (ESI) in positive mode.

[¢]

Scan Mode: Full scan MS over a relevant m/z range (e.g., m/z 350-450).

o

Resolution: Set to a high value (e.g., >60,000) to resolve isotopic peaks.

o Data Analysis:

o Acquire the full scan mass spectrum of the sample.
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[e]

Extract the ion chromatograms for the unlabeled compound (M+0) and all possible
deuterated isotopologues (M+1, M+2, M+3, M+4).

[e]

Integrate the areas of the isotopic ion peaks.[8]

o

Calculate the isotopic enrichment for the D4 species.

[¢]

Formula: Isotopic Enrichment (D4 %) = [Intensity(M+4) / Z(Intensities of M+0 to M+4)] x
100.

Protocol 3: Structural Confirmation by Nuclear Magnetic
Resonance (NMR) Spectroscopy

NMR is used to confirm the molecular structure and the position of the deuterium labels.[8]
e Sample Preparation:

o Dissolve an appropriate amount of the Dioctyl phthalate-d4 sample (typically 5-10 mg) in
a deuterated NMR solvent (e.g., Chloroform-d, CDCIs) in an NMR tube.

¢ Instrumentation (Typical Conditions):
o Spectrometer: 400 MHz (or higher) NMR spectrometer.
o Experiments:

» 'H-NMR: To identify and integrate signals from the non-deuterated positions. The
absence or significant reduction of signals from the aromatic region confirms
deuteration at the 3,4,5,6-positions of the benzene ring.

s 13C-NMR: To confirm the carbon skeleton of the molecule.

» 2H-NMR: Can be used to directly observe the deuterium signal and confirm the labeling
positions.[10]

» Data Analysis:

o Process the spectra (Fourier transform, phase correction, baseline correction).
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o Compare the observed chemical shifts and coupling constants with known values for
Dioctyl phthalate to confirm the overall structure.

o Analyze the H-NMR spectrum to ensure the reduction in integration of the aromatic
protons corresponds to the expected level of deuteration.

Mandatory Visualization: Analytical Workflow

The following diagram illustrates the logical workflow for the quality control and certification of a
Dioctyl phthalate-d4 analytical standard.
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Caption: Workflow for the analysis and certification of Dioctyl phthalate-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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